Cas no 1058207-66-1 (N-2-(3,4-dimethoxyphenyl)ethyl-2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide
• CAS No: 1058207-66-1
• MF: C₂₄H₂₇N₃O₅
• MW: 437.48828625679
• CID: 6342791
• PubChem ID: 25885210
• Update Time: 2025-10-23

N-2-(3,4-dimethoxyphenyl)ethyl-2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-dimethoxyphenyl)ethyl-2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide
• 1058207-66-1
• AKOS024501462
• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[4-(4-ethoxyphenyl)-6-oxopyrimidin-1-yl]acetamide
• F5228-1308
• N-(3,4-dimethoxyphenethyl)-2-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)acetamide

• Inchi： 1S/C24H27N3O5/c1-4-32-19-8-6-18(7-9-19)20-14-24(29)27(16-26-20)15-23(28)25-12-11-17-5-10-21(30-2)22(13-17)31-3/h5-10,13-14,16H,4,11-12,15H2,1-3H3,(H,25,28)
• InChI Key： VAJUZZVHPKZWAI-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCNC(CN1C=NC(=CC1=O)C1C=CC(=CC=1)OCC)=O)OC

Computed Properties

• Exact Mass: 437.19507097g/mol
• Monoisotopic Mass: 437.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide

Introduction to N-2-(3,4-dimethoxyphenyl)ethyl-2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide (CAS No. 1058207-66-1)

N-2-(3,4-dimethoxyphenyl)ethyl-2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1058207-66-1, represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. The molecular architecture of this compound incorporates multiple functional groups, including aromatic rings and heterocyclic systems, which are known to play crucial roles in modulating biological activity.

The structural framework of N-2-(3,4-dimethoxyphenyl)ethyl-2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide is characterized by a pyrimidine core, which is a well-established scaffold in medicinal chemistry. Pyrimidine derivatives are widely recognized for their diverse pharmacological properties, encompassing antiviral, anticancer, and anti-inflammatory effects. The presence of 3,4-dimethoxyphenyl and 4-ethoxyphenyl substituents further enhances the compound's potential by introducing hydrophobic interactions and electronic effects that can influence binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target enzymes involved in critical cellular pathways. Among these pathways, those related to DNA replication and repair have been extensively studied due to their implications in cancer biology. The pyrimidine derivative in question has been investigated for its potential to interact with enzymes such as polymerases and kinases, which are essential for maintaining genomic integrity. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases by competing with ATP or other natural substrates.

The synthesis of N-2-(3,4-dimethoxyphenyl)ethyl-2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The introduction of the pyrimidine ring typically begins with the condensation of a β-keto ester with a urea derivative or thiourea under acidic conditions. Subsequent functionalization steps include the introduction of the aromatic substituents and the acetylamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield.

The pharmacokinetic properties of this compound are also of great interest. The presence of polar functional groups like hydroxyl and ether linkages can influence solubility and metabolic stability. Computational modeling has been utilized to predict how these structural features will impact absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These predictions are crucial for optimizing the compound's pharmacological profile before proceeding to in vivo studies.

Recent advancements in high-throughput screening (HTS) have enabled researchers to rapidly assess the biological activity of large libraries of compounds. N-2-(3,4-dimethoxyphenyl)ethyl-2-4-(4-ethoxyphenyl)-6-oxyo-pyrimidin-y acetamide has been incorporated into such screens to identify potential leads for further development. Initial results have shown promising interactions with certain protein targets, warranting further investigation into its mechanism of action.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking simulations have been performed to explore how this compound might bind to its target proteins at an atomic level. These simulations provide insights into binding affinities and interaction patterns that can guide medicinal chemists in designing analogs with improved potency and selectivity. Additionally, quantum mechanical calculations have been used to understand the electronic structure of the molecule and predict its reactivity.

In conclusion, N-[2-(3,4-dimethoxyphenoxy)ethyl]-2,4(4-ethoxyphenoxy)pyrimidin-6-one acetic acid amide (CAS No.1058207-66-1) represents a compelling example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique molecular architecture and promising pharmacological properties make it a valuable candidate for further research in medicinal chemistry. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation pharmaceuticals.